5-bromo-2-chloro-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H17BrClN5O2/c1-4-12-10(3)21-18(23-16(12)26)25-15(7-9(2)24-25)22-17(27)13-8-11(19)5-6-14(13)20/h5-8H,4H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key: GJCWLEMWRRUXDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC(=C3)Br)Cl)C
• Molecular Formula: C18H17BrClN5O2
• Molecular Weight: 450.7 g/mol
• CAS No.: 1052609-30-9

Description

5-bromo-2-chloro-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H17BrClN5O2 and its molecular weight is 450.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Novel pyrazolopyrimidines derivatives, including those related to the chemical structure of interest, have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents. This research highlights the compound's role in the development of new therapeutic agents with specific biological activities (Rahmouni et al., 2016).

Structural and Interaction Analysis

• Studies involving antipyrine-like derivatives, including those similar to the specified compound, provide insights into their intermolecular interactions. This includes X-ray structure, Hirshfeld surface analysis, and DFT calculations, contributing to a deeper understanding of the molecular basis for their biological activities (Saeed et al., 2020).

Antiviral Applications

• Benzamide-based 5-aminopyrazoles and their derivatives, akin to the mentioned compound, have shown remarkable activity against avian influenza virus, suggesting their potential as antiviral agents. This underscores the relevance of such compounds in developing treatments for viral infections (Hebishy et al., 2020).

Antimicrobial Activities

• The compound's structural motif has been incorporated into various heterocyclic systems to yield new derivatives with promising antibacterial activity against resistant strains. This research suggests the compound's utility in addressing challenges posed by antibiotic resistance (Sheikhi-Mohammareh et al., 2020).